Cas no 2229333-68-8 (tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate
• CAS No: 2229333-68-8
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• CID: 6173189
• PubChem ID: 165622661
• Update Time: 2025-07-31

tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate
• 2229333-68-8
• tert-butyl N-[1-amino-3-(5-chlorothiophen-2-yl)propan-2-yl]carbamate
• EN300-1886405

• Inchi： 1S/C12H19ClN2O2S/c1-12(2,3)17-11(16)15-8(7-14)6-9-4-5-10(13)18-9/h4-5,8H,6-7,14H2,1-3H3,(H,15,16)
• InChI Key： PRXQDBPJBDWNMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(CN)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 290.0855767g/mol
• Monoisotopic Mass: 290.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate (CAS No. 2229333-68-8)

Tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate (CAS No. 2229333-68-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, featuring a tert-butyl group, an amino functional group, and a 5-chlorothiophen-2-yl moiety, exhibits promising characteristics that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of Tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate is meticulously designed to enhance its biological activity. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the amino group serves as a key pharmacophore for hydrogen bonding and further functionalization. The 5-chlorothiophen-2-yl substituent introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophene-based compounds are known for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The incorporation of a 5-chlorothiophen-2-yl group into the structure of Tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate enhances its potential as a bioactive molecule by leveraging the inherent properties of thiophene rings.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The combination of the tert-butyl, amino, and 5-chlorothiophen-2-yl groups creates a multifaceted structure that can interact with multiple biological targets. This polypharmacicity is increasingly recognized as a key strategy in drug design to achieve synergistic effects and reduce the likelihood of resistance development.

Recent studies have demonstrated that derivatives of thiophene with chloro substituents exhibit enhanced bioavailability and metabolic stability. These properties are crucial for ensuring that a drug remains effective in vivo after administration. The structural features of Tert-butyl N-1-amino-3-(5-chlorothiophen-2-yl)propan-2-ylcarbamate align well with these requirements, making it an attractive candidate for further investigation.

The synthesis of Tert-butyl N-1-amino-3-(5-chlorothiophen-2-y l)propan -2 -y lcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process, making it more efficient and scalable. This is particularly important for pharmaceutical applications where large quantities of high-quality material are needed.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl N -1 -amino -3 - (5 -chlorothiophen - 2 - yl )propan - 2 - yl carbamate and its potential biological targets. These studies have provided insights into the compound's binding affinity, selectivity, and mode of action. Such information is invaluable for guiding further modifications and improving its therapeutic potential.

The pharmacological profile of this compound is being actively explored in preclinical studies. Initial results suggest that it may exhibit significant activity against certain disease-related pathways. For instance, its ability to modulate enzyme activity and receptor binding has been observed in vitro, raising hopes for its application in treating conditions such as cancer and inflammatory diseases.

The development of novel carbamate-based compounds has seen considerable progress in recent years. Carbamates are known for their versatility as pharmacological intermediates due to their ability to form stable bonds with biological targets. The introduction of specific substituents, such as the tert-butyl and 5-chlorothiophen - 2 - yl groups in Tert-butyl N -1 -amino -3 -(5-chlorothiophen - 2 - yl )propan - 2 - yl carbamate, further enhances its potential by fine-tuning its pharmacological properties.

In conclusion, Tert-butyl N -1 -amino -3 -(5-chlorothiophen - 2-y l )propan - 2-y lcarbamate (CAS No. 2229333_68_8) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity. Further research is warranted to fully elucidate its mechanism of action and explore its potential in treating various diseases. The continued investigation into this compound underscores the importance of innovative approaches in pharmaceutical chemistry and medicinal biology.